Cas no 222856-41-9 (1-methyl-4-sulfanylpyrrolidin-2-one)

• Product Name: 1-methyl-4-sulfanylpyrrolidin-2-one
• CAS No: 222856-41-9
• MF: C₅H₉NOS
• MW: 131.196059942245
• CID: 244461
• PubChem ID: 45087474
• Update Time: 2025-04-19

1-methyl-4-sulfanylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,4-mercapto-1-methyl-
• 2-Pyrrolidinone,4-mercapto-1-methyl-(9CI)
• 1-methyl-4-sulfanylpyrrolidin-2-one
• 222856-41-9
• EN300-1698775
• DTXSID101293182
• SCHEMBL24491620
• AT19213
• 4-MERCAPTO-1-METHYLPYRROLIDIN-2-ONE
• 4-Mercapto-1-methyl-2-pyrrolidinone

• Inchi： 1S/C5H9NOS/c1-6-3-4(8)2-5(6)7/h4,8H,2-3H2,1H3
• InChI Key： USUNCJIMTRQGFL-UHFFFAOYSA-N
• SMILES： SC1CC(N(C)C1)=O

Computed Properties

• Exact Mass: 131.04057
• Monoisotopic Mass: 131.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 20.31